Cas no 1004527-73-4 (2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Hydrobromide)

• Product Name: 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Hydrobromide
• CAS No: 1004527-73-4
• MF: C₁₂H₁₂BrClN₂S
• MW: 331.659079551697
• MDL: MFCD28506023
• CID: 4558735
• PubChem ID: 66686252
• Update Time: 2025-05-20

2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine hydrobromide
• 2-(2-chlorophenyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrobromide
• Z2111526403
• 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Hydrobromide

• MDL： MFCD28506023
• Inchi： 1S/C12H11ClN2S.BrH/c13-9-4-2-1-3-8(9)12-15-10-5-6-14-7-11(10)16-12;/h1-4,14H,5-7H2;1H
• InChI Key： YKKQEAOTVICPBI-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CC=CC=1C1=NC2=C(CNCC2)S1

Computed Properties

• Exact Mass: 329.95931g/mol
• Monoisotopic Mass: 329.95931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.66g/mol
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Hydrobromide

Introduction to 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide (CAS No. 1004527-73-4)

2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide, identified by its CAS number 1004527-73-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-c]pyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorophenyl substituent and the hydrobromide salt form further enhances its pharmacological potential, making it a subject of intense study in drug discovery and development.

The structural framework of 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide consists of a fused ring system comprising a thiazole ring and a pyridine ring. This particular arrangement is conducive to interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The chlorophenyl group introduces a lipophilic character to the molecule, improving its membrane permeability and facilitating cellular uptake. Additionally, the hydrobromide salt form enhances solubility in aqueous media, which is advantageous for formulation and administration purposes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazolo[5,4-c]pyridine scaffolds. These compounds have demonstrated promising activities in several disease models, including inflammation, neurodegeneration, and cancer. Specifically, studies have highlighted the potential of this class of molecules to inhibit key enzymes involved in pathogenic pathways. For instance, derivatives of thiazolo[5,4-c]pyridine have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and have been implicated in various cancers.

The 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide compound has been investigated for its ability to modulate inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have suggested that this molecule may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The precise mechanism by which it achieves this remains an area of active investigation.

Moreover, the chlorophenyl moiety in 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide has been shown to enhance binding affinity to certain biological targets. This feature is particularly relevant in the development of small-molecule drugs where submicromolar binding affinities are often required for therapeutic efficacy. The hydrophobic interaction between the chlorophenyl group and the target protein or nucleic acid can significantly improve drug-receptor binding stability.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for potential drug candidates. Virtual screening techniques have been employed to identify novel analogs of 2-(2-Chlorophenyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine Hydrobromide with enhanced pharmacological properties. These computational approaches have accelerated the drug discovery process by predicting binding modes and optimizing molecular structures before experimental validation.

The synthesis of 2-(2-Chlorophenyl)-4H，5H，6H，7H-1，3thiazolo[5，4-c]pyridine Hydrobromide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazolo[5，4-c]pyridine core followed by functional group modifications such as chlorination and bromination. Advances in synthetic methodologies have allowed for more efficient and environmentally friendly routes to this compound.

In clinical settings，the development of novel therapeutics necessitates rigorous testing to assess safety and efficacy. Preclinical studies using cell culture models and animal models have provided valuable insights into the potential applications of 2-(2-Chlorophenyl)-4H，5H，6H，7H-1，3thiazolo[5，4-c]pyridine Hydrobromide. These studies have revealed its potential as an anti-inflammatory agent with minimal side effects at therapeutic doses. However， further research is needed to fully understand its pharmacokinetic profile and long-term safety.

The role of hydrobromide salts in pharmaceutical formulations cannot be overstated。 These salts improve drug solubility、stability、and bioavailability，making them ideal for oral or injectable administration。 The hydrobromide form of this compound ensures better dissolution rates in aqueous solutions，facilitating its absorption into systemic circulation。

Future directions in research on 2-(2-Chlorophenyl)-4 H ， 5 H ， 6 H ， 7 H - 1 ， 3 Thiazolo [ 5 ， 4 - c ] Pyridine Hydrobromide include exploring its interactions with other biological targets beyond inflammatory pathways。 Additionally ， investigating its potential as an antiviral or anticancer agent could open new avenues for therapeutic applications 。 The integration of machine learning algorithms into drug discovery pipelines may further enhance the identification of novel derivatives with improved pharmacological profiles。

In conclusion ， CAS No . 1004527 - 73 - 4 represents a promising compound with significant therapeutic potential 。 Its unique structural features ， coupled with recent advancements in synthetic chemistry and computational biology ， position it as a valuable candidate for further development 。 As research continues to unravel its biological activities ， this molecule is poised to make meaningful contributions to modern medicine。